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Compound of Interest

Compound Name: Cypenamine

Cat. No.: B097234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cypenamine, also known as 2-phenylcyclopentan-1-amine, is a psychostimulant compound

that acts as a norepinephrine-dopamine releasing agent (NDRA).[1] As an analytical reference

standard, it is crucial for the accurate identification and quantification of this substance in

forensic analysis, clinical toxicology, and pharmaceutical research. This document provides

detailed information on acquiring Cypenamine, its chemical and physical properties, and

protocols for its use in common analytical techniques.

Acquiring Cypenamine Analytical Reference
Standard
Cypenamine as an analytical reference standard is available from several reputable chemical

suppliers. It is essential to source this material from vendors who provide a comprehensive

Certificate of Analysis (CoA) to ensure identity, purity, and traceability.

Table 1: Verified Suppliers of Cypenamine Analytical Reference Standard
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Supplier Product Name CAS Number
Purity
Specification

Notes

Cayman

Chemical

Cypenamine

(hydrochloride)
5588-23-8 ≥97%

Provided as a

crystalline solid.

Intended for

research and

forensic

applications.[2]

LGC Standards Cypenamine 15301-54-9 Not specified

Available as a

neat material.[3]

[4]

MedKoo

Biosciences
Cypenamine 15301-54-9 Not specified

Available via

custom synthesis

for research

purposes.[5]

Benchchem Cypenamine 15301-54-9 Not specified
Research

chemical.[1]

Note: Cypenamine can be available as the free base (CAS 15301-54-9) or as a hydrochloride

salt (CAS 5588-23-8). Ensure you are acquiring the correct form for your specific analytical

needs.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Cypenamine is

fundamental for its proper handling, storage, and use in analytical method development.

Table 2: Chemical and Physical Data of Cypenamine
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Property Value Reference

Chemical Name 2-phenylcyclopentan-1-amine [3][4]

Synonyms
Cyclopentanamine, 2-phenyl-;

Cyclopentylamine, 2-phenyl-
[4]

Molecular Formula C₁₁H₁₅N [3][4]

Molecular Weight 161.24 g/mol [3][4]

CAS Number 15301-54-9 (free base) [3][4]

CAS Number 5588-23-8 (hydrochloride) [2]

Appearance
Crystalline solid (hydrochloride

salt)
[2]

Solubility

Cypenamine HCl: DMSO: 1

mg/mL; PBS (pH 7.2): 2

mg/mL

[2]

Storage -20°C [2]

Stability
≥ 5 years (hydrochloride salt,

when stored properly)
[2]

Proposed Signaling Pathway
Cypenamine is classified as a norepinephrine-dopamine releasing agent (NDRA). Its

mechanism of action involves the release of these catecholamines from presynaptic neurons,

leading to increased concentrations in the synaptic cleft and enhanced neurotransmission. This

is thought to be achieved through interaction with the norepinephrine transporter (NET) and the

dopamine transporter (DAT).
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Proposed Signaling Pathway of Cypenamine
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Workflow for Standard Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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